Cas no 1806353-94-5 (Ethyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate)

• Product Name: Ethyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate
• CAS No: 1806353-94-5
• MF: C₁₃H₁₄BrClO₃
• MW: 333.605462551117
• CID: 4950621
• Update Time: 2025-05-20

Ethyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate

• Inchi： 1S/C13H14BrClO3/c1-3-18-13(17)10-5-4-9(7-14)6-11(10)12(16)8(2)15/h4-6,8H,3,7H2,1-2H3
• InChI Key： CLAZYEORPYKGCL-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)OCC)=C(C(C(C)Cl)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• XLogP3: 3.4
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate

Research Brief on Ethyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate (CAS: 1806353-94-5)

Ethyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate (CAS: 1806353-94-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting inflammatory and oncological diseases. Recent studies have highlighted its utility in the construction of complex molecular architectures, owing to its versatile reactivity profile. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Ethyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate as a precursor in the synthesis of novel kinase inhibitors. The researchers demonstrated that the bromomethyl and chloropropanoyl functional groups facilitate efficient cross-coupling reactions, enabling the rapid assembly of diverse heterocyclic scaffolds. The study reported a 72% yield in the pivotal Suzuki-Miyaura coupling step, underscoring the compound's synthetic efficiency.

Further investigations have revealed the compound's role in modulating protein-protein interactions (PPIs). A team at the University of Cambridge utilized this intermediate to develop a series of small-molecule disruptors of the p53-MDM2 interaction, a critical target in cancer therapy. Nuclear magnetic resonance (NMR) studies confirmed that derivatives of Ethyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate effectively bind to the MDM2 hydrophobic cleft, with IC50 values ranging from 0.8 to 3.2 µM.

In the realm of drug metabolism, recent pharmacokinetic studies have shed light on the compound's stability profile. High-performance liquid chromatography (HPLC) analyses indicate that Ethyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate maintains >90% purity under standard storage conditions (-20°C, argon atmosphere) for up to 12 months. However, researchers caution against prolonged exposure to ambient humidity, which may lead to gradual hydrolysis of the ester moiety.

Emerging applications in radiopharmaceutical development have also been reported. The bromine atom in Ethyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate serves as an excellent leaving group for nucleophilic aromatic substitution, allowing for efficient incorporation of radioactive isotopes such as fluorine-18. This property has been leveraged in the synthesis of PET tracers for imaging tumor hypoxia, with preclinical studies showing promising biodistribution profiles.

From a safety perspective, recent toxicological assessments classify this compound as a Category 2 skin irritant and Category 2 eye irritant according to GHS criteria. Researchers emphasize the importance of proper personal protective equipment (PPE) when handling this material, particularly due to its lachrymatory properties and potential for allergic sensitization.

The commercial availability of Ethyl 4-(bromomethyl)-2-(2-chloropropanoyl)benzoate has improved significantly in 2024, with multiple suppliers now offering the compound at >98% purity. Current market analysis indicates a price range of $120-$150 per gram at research quantities, reflecting both the compound's synthetic utility and the complexity of its manufacture.

Future research directions include exploring the compound's potential in DNA-encoded library (DEL) technology and its application in the development of covalent inhibitors. The presence of both electrophilic (bromomethyl) and nucleophilic (ester carbonyl) centers makes it particularly attractive for these applications. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, suggesting sustained interest in its medicinal chemistry applications.